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Compound of Interest

Compound Name: AI-10-47

Cat. No.: B8143755 Get Quote

Core Mechanism of Action
AI-10-47 is an inhibitor of the CBFβ-RUNX binding interaction.[1][2] In normal hematopoiesis,

CBFβ heterodimerizes with RUNX proteins, enhancing their DNA affinity and stabilizing them to

regulate the transcription of key developmental genes.[3][4] In certain cancers, such as acute

myeloid leukemia (AML) with an inversion on chromosome 16 [inv(16)], a CBFβ-Smooth

Muscle Myosin Heavy Chain (SMMHC) fusion protein is formed. This oncoprotein outcompetes

wild-type CBFβ for binding to RUNX1, leading to dysregulated gene expression and

leukemogenesis.[3][5] AI-10-47 and its derivatives were developed to bind to CBFβ, disrupt this

critical interaction, and restore normal RUNX1-mediated transcription.[3][6]
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Therapeutic Intervention with AI-10-47
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FRET Assay Workflow

1. Prepare Reagents
(100nM Cerulean-Runt)
(100nM Venus-CBFβ)

2. Add AI-10-47
(Varying concentrations) 3. Incubate

4. Excite Cerulean
Measure Emission
(474nm & 525nm)

5. Calculate Ratio
(525nm / 474nm)

6. Plot Data &
Determine IC₅₀
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Co-Immunoprecipitation Workflow

1. Treat SEM cells
(10μM AI-10-47, 6h)

2. Lyse cells
(RIPA Buffer)

3. Immunoprecipitate
(Anti-RUNX1 Ab)

4. Capture Complex
(Protein A Beads)

5. Wash Beads

6. Elute Proteins

7. Western Blot
(Detect CBFβ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.medchemexpress.com/ai-10-47.html
https://www.medchemexpress.com/Targets/runx.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4423805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4423805/
https://www.oncotarget.com/article/11357/text/
https://blogs.the-hospitalist.org/content/aml-study-shows-transcription-factors-are-druggable
https://pmc.ncbi.nlm.nih.gov/articles/PMC4919611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4919611/
https://www.benchchem.com/product/b8143755#in-vitro-activity-of-the-small-molecule-ai-10-47
https://www.benchchem.com/product/b8143755#in-vitro-activity-of-the-small-molecule-ai-10-47
https://www.benchchem.com/product/b8143755#in-vitro-activity-of-the-small-molecule-ai-10-47
https://www.benchchem.com/product/b8143755#in-vitro-activity-of-the-small-molecule-ai-10-47
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8143755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

